Cas no 2411327-43-8 ((2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide)

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide is a synthetic organic compound featuring a piperidinone core modified with a benzyl group at the N1 position and an α,β-unsaturated amide side chain containing a dimethylamino substituent. This structure suggests potential utility as an intermediate in medicinal chemistry, particularly for targeting enzymes or receptors due to its conformational rigidity and hydrogen-bonding capabilities. The presence of the enamide moiety may confer reactivity for further derivatization, while the dimethylamino group enhances solubility in polar solvents. Its well-defined stereochemistry and functional group arrangement make it a valuable scaffold for structure-activity relationship studies in drug discovery. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure purity.

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide structure

2411327-43-8 structure

Product Name:(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide

CAS No:2411327-43-8

MF:C₁₈H₂₅N₃O₂

MW:315.410004377365

CID:5356865

PubChem ID:146097625

Update Time:2025-05-20

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952172910
- (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide
- (E)-N-(1-Benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide
- Inchi： 1S/C18H25N3O2/c1-20(2)12-7-11-17(22)19-16-10-6-13-21(18(16)23)14-15-8-4-3-5-9-15/h3-5,7-9,11,16H,6,10,12-14H2,1-2H3,(H,19,22)/b11-7+
- InChI Key： PLGKEABALTUTFK-YRNVUSSQSA-N
- SMILES： O=C1C(CCCN1CC1C=CC=CC=1)NC(/C=C/CN(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 428
XLogP3: 1.4
Topological Polar Surface Area: 52.6

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26581994-0.05g	(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide	2411327-43-8	95.0%	0.05g	$246.0	2025-03-20

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Related Literature

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Additional information on (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide

The Comprehensive Overview of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411327-43-8)

(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide, commonly referred to by its CAS number 2411327-43-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a benzyl group, and a butenamide moiety. The presence of these functional groups endows the compound with unique chemical properties, making it a subject of interest in both academic and industrial settings.

The synthesis of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and enamine chemistry to achieve the desired product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, paving the way for large-scale production and application.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have demonstrated that (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide exhibits significant activity against various enzymes, including histone deacetylases (HDACs). HDAC inhibitors are known for their role in epigenetic regulation and have shown promise in the treatment of cancer and neurodegenerative diseases. The compound's ability to modulate these enzymes makes it a valuable tool in drug discovery research.

In addition to its enzymatic activity, this compound has also been investigated for its role in peptide synthesis and as a building block for more complex molecules. Its structural versatility allows for easy modification, enabling researchers to explore a wide range of chemical space. Recent studies have highlighted its utility in the development of bioconjugates and targeted drug delivery systems, further underscoring its importance in modern medicinal chemistry.

The structural elucidation and characterization of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)butenamide have been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its three-dimensional arrangement, which is critical for understanding its interactions with biological targets.

From an environmental standpoint, the compound's stability under various conditions has been evaluated to ensure its safe handling and disposal. Research indicates that it is stable under normal storage conditions but may undergo degradation under extreme pH or thermal conditions. These findings are essential for its industrial application and regulatory compliance.

In conclusion, (2E)-N-(1-benzyl-2 oxopiperidin 3 yl) 4 (dimethylamino) but 5 enamide (CAS No. 6 7 8) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with cutting-edge synthetic methodologies and bioactivity profiles, positions it as a key player in advancing scientific research and therapeutic development.